Cas no 2227977-33-3 ((2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol)

• Product Name: (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol
• CAS No: 2227977-33-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6240560
• PubChem ID: 165657689
• Update Time: 2025-05-18

(2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol
• (2R)-2-[(6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]-2-aminoethan-1-ol
• EN300-1771522
• 2227977-33-3

• Inchi： 1S/C9H17NO2/c10-7(6-11)9-3-1-2-8(9)12-5-4-9/h7-8,11H,1-6,10H2/t7-,8+,9?/m0/s1
• InChI Key： SNGWDTYKWDKFAI-ZQTLJVIJSA-N
• SMILES： O1CCC2([C@H](CO)N)CCC[C@@H]12

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol

Compound CAS No 2227977-33-3: (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol

The compound with CAS number 2227977-33-3, known as (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol, is a highly specialized organic molecule with a complex stereochemistry and unique structural features. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a cyclopentabfuran ring system, which is a fused bicyclic structure consisting of a cyclopentane and a furan moiety. The stereochemistry at the 6a position of the cyclopentabfuran ring is critical, as it determines the spatial arrangement of the molecule and its interactions with other molecules. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) at specific positions on the molecule further enhances its functional versatility.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The stereochemistry of the compound plays a pivotal role in its ability to interact with biological targets, making it a valuable tool in drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis, enolate alkylation, and stereoselective reductions. The use of chiral catalysts has been particularly effective in controlling the stereochemistry during the synthesis process, ensuring high enantiomeric excess in the final product.

The compound's unique properties also make it an attractive candidate for applications in materials science. For example, its ability to form self-assembled monolayers has been investigated for use in nanotechnology and surface engineering. Additionally, its hydroxyl and amino groups can serve as reactive sites for further functionalization, enabling the creation of materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study its electronic properties, while molecular dynamics simulations have shed light on its conformational flexibility and interactions with other molecules.

In conclusion, the compound with CAS number 2227977-33-3, or (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol, represents a promising building block for various applications across multiple disciplines. Its complex stereochemistry and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.